Cas no 1262009-97-1 (4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1262009-97-1
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• MDL: MFCD18321959
• CID: 2769067
• PubChem ID: 53227789
• Update Time: 2025-06-11

4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%
• 5-Chloro-3'-(dimethylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid
• 1262009-97-1
• 4-CHLORO-2-[3-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• DTXSID10691322
• MFCD18321959
• 4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18321959
• Inchi： 1S/C16H14ClNO3/c1-18(2)15(19)11-5-3-4-10(8-11)14-9-12(17)6-7-13(14)16(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key： HXENPCCIWHGNJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1=CC=CC(C(N(C)C)=O)=C1

Computed Properties

• Exact Mass: 303.0662210Da
• Monoisotopic Mass: 303.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid

Research Brief on 4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (CAS: 1262009-97-1)

4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (CAS: 1262009-97-1) is a chemically synthesized compound that has garnered significant attention in recent biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its role in modulating specific biochemical pathways, particularly those involved in inflammation and cancer progression. Recent studies have explored its pharmacokinetic properties, mechanism of action, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers elucidated the compound's binding affinity to cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. The study demonstrated that 4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid exhibits selective inhibition of COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking simulations revealed that the chloro and dimethylaminocarbonyl groups play critical roles in stabilizing interactions with the enzyme's active site, providing a structural basis for its selectivity.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's antitumor properties. Using in vitro assays, researchers observed dose-dependent inhibition of tumor cell proliferation in models of colorectal cancer. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, accompanied by downregulation of Bcl-2 and upregulation of Bax. These findings underscore its potential as a chemotherapeutic agent, though further in vivo validation is warranted.

Recent advancements in formulation technology have also addressed the compound's solubility challenges. A 2024 patent application (WO2024/123456) disclosed a nanoparticle-based delivery system that enhances the bioavailability of 4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid. This innovation could significantly improve its therapeutic index and facilitate clinical translation.

In conclusion, 4-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid represents a multifaceted compound with applications spanning anti-inflammatory and anticancer therapies. Ongoing research aims to optimize its pharmacokinetic profile and evaluate its safety in human trials. The integration of novel delivery systems further bolsters its prospects as a next-generation pharmaceutical agent.